Cas no 1261912-62-2 (4-nitro-2-(3-phenylmethoxyphenyl)benzoic Acid)

• Product Name: 4-nitro-2-(3-phenylmethoxyphenyl)benzoic Acid
• CAS No: 1261912-62-2
• MF: C₂₀H₁₅NO₅
• MW: 349.336805582047
• MDL: MFCD18322887
• CID: 1223046
• PubChem ID: 53228708
• Update Time: 2025-09-23

4-nitro-2-(3-phenylmethoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-nitro-2-(3-phenylmethoxyphenyl)benzoic Acid
• MFCD18322887
• 2-(3-BENZYLOXYPHENYL)-4-NITROBENZOIC ACID
• 3'-(Benzyloxy)-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Benzyloxyphenyl)-4-nitrobenzoic acid, 95%
• 1261912-62-2
• DTXSID40692241

• MDL： MFCD18322887
• Inchi： 1S/C20H15NO5/c22-20(23)18-10-9-16(21(24)25)12-19(18)15-7-4-8-17(11-15)26-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,22,23)
• InChI Key： XKFDJCNDRYAHFU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.09502258g/mol
• Monoisotopic Mass: 349.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives